![molecular formula C14H9BrN2O B180108 1-Benzoyl-6-bromo-7-azaindole CAS No. 143468-12-6](/img/structure/B180108.png)
1-Benzoyl-6-bromo-7-azaindole
Overview
Description
“1-Benzoyl-6-bromo-7-azaindole” is an organic compound that belongs to the indole family. It’s a heterocyclic molecule that can be utilized as a pharmaceutical building block .
Molecular Structure Analysis
The molecular formula of “this compound” is C14H9BrN2O, and its molecular weight is 301.14 g/mol . The structure includes a benzoyl group attached to the 1-position of a 7-azaindole ring, which has a bromine atom at the 6-position .
Scientific Research Applications
Functionalization in Agrochemicals and Functional Materials
1-Benzoyl-6-bromo-7-azaindole has been studied for its potential in the functionalization of 1H-pyrrolo[2,3-b]pyridine (7-azaindole), directing toward applications in agrochemicals and functional materials. Functionalization at various positions of 7-azaindole leads to compounds with high fungicidal activity, demonstrating its utility in agricultural applications (Minakata, Itoh, Komatsu, & Ohshiro, 1992).
Synthesis Techniques
Efficient synthesis methods for benzoyl-7-azaindoles, including this compound, have been developed. These methods are significant for introducing a diverse range of acyl substituents, highlighting the versatility of this compound in chemical synthesis (Pillard, Basséne, Suzenet, & Guillaumet, 2008).
Acylation Procedures
Research has explored the conditions for attaching various acyl groups, such as benzoyl chloride, to azaindoles. This process is crucial for modifying the chemical properties of compounds like this compound, expanding its applicability in scientific research (Zhang, Yang, Wong, Zhu, Meanwell, Kadow, & Wang, 2002).
Electroluminescent Applications
Studies have been conducted on novel luminescent and electroluminescent 7-azaindole derivatives, which include compounds related to this compound. These compounds have potential applications in blue light-emitting devices and other electronic materials (Wu, Lavigne, Tao, D'iorio, & Wang, 2001).
Microwave-Assisted Synthesis
Microwave-assisted synthesis techniques have been developed for 7-azaindoles, a category that includes this compound. These techniques provide a robust and flexible approach for producing substituted 7-azaindoles, indicating potential in efficient drug development and medicinal chemistry (Schirok, 2006).
Catalysis and Medicinal Chemistry Applications
Recent research has focused on the use of this compound in catalytic processes, particularly in creating derivatives with potential anti-cancer and anti-viral properties. This highlights its significance in the field of medicinal chemistry (Rajput, Kaur, & Jain, 2022).
Safety and Hazards
properties
IUPAC Name |
(6-bromopyrrolo[2,3-b]pyridin-1-yl)-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9BrN2O/c15-12-7-6-10-8-9-17(13(10)16-12)14(18)11-4-2-1-3-5-11/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYNMLVATSZKHBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)N2C=CC3=C2N=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40566958 | |
Record name | (6-Bromo-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40566958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
143468-12-6 | |
Record name | (6-Bromo-1H-pyrrolo[2,3-b]pyridin-1-yl)(phenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40566958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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